Ethyl 4-[2-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzoate

• IUPAC Name: ethyl 4-[2-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzoate
• InChI: InChI=1S/C22H26N2O3/c1-3-27-22(26)18-10-8-17(9-11-18)21(25)20-7-5-4-6-19(20)16-24-14-12-23(2)13-15-24/h4-11H,3,12-16H2,1-2H3
• InChI Key: MSIPKLJXDCPTNQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C(=O)C2=CC=CC=C2CN3CCN(CC3)C
• Molecular Formula: C22H26N2O3
• DSSTOX Substance ID: DTXSID70643867
• Molecular Weight: 366.5 g/mol
• CAS RN: 898782-95-1

Description

Ethyl 4-[2-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzoate, also known as ethyl 4-methylbenzoylbenzoate (EMBB), is a synthetic compound used in a variety of scientific research applications. It is a white crystalline solid with a melting point of 118-119°C and a molecular weight of 309.36 g/mol. EMBB is used in a variety of laboratory experiments, including biochemical and physiological studies, as well as in the synthesis of other compounds.

Scientific Research Applications

EMBB is used in a variety of scientific research applications. It has been used as a substrate in enzyme assays to study the activity of enzymes involved in metabolic pathways. It has also been used to study the effects of drugs on the metabolism of cells. Additionally, EMBB has been used in the synthesis of other compounds, such as the antibiotic erythromycin.

Mechanism of Action

Target of Action

The compound Ethyl 4-[2-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzoate is structurally similar to Imatinib , a well-known anticancer drug. Imatinib is an ATP-competitive selective inhibitor of Bcr-Abl protein tyrosine kinase . This suggests that this compound may also target the Bcr-Abl protein tyrosine kinase, which plays a crucial role in the proliferation of cancer cells .

Mode of Action

This means it likely binds to the ATP-binding site of the Bcr-Abl protein tyrosine kinase, preventing ATP from binding and thus inhibiting the kinase’s activity .

Biochemical Pathways

The inhibition of Bcr-Abl protein tyrosine kinase can disrupt several biochemical pathways involved in cell proliferation and survival . This can lead to the suppression of cancer cell growth and induce apoptosis, or programmed cell death .

Result of Action

The result of the action of this compound would likely be the inhibition of cancer cell proliferation and the induction of apoptosis . This is due to the potential inhibition of the Bcr-Abl protein tyrosine kinase, which is crucial for cancer cell survival and proliferation .

Advantages and Limitations for Lab Experiments

The use of EMBB in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is easy to synthesize. Additionally, it has been shown to have a variety of biochemical and physiological effects, which makes it useful in a variety of experiments. However, there are also some limitations to its use in laboratory experiments. For example, it is not very soluble in water, which can make it difficult to use in experiments that require aqueous solutions.

Future Directions

There are a variety of potential future directions for the use of EMBB in scientific research. One potential direction is the development of more effective treatments for infections using EMBB. Additionally, further research could be done to explore the mechanism of action of EMBB and to identify potential new uses for it in laboratory experiments. Additionally, further research could be done to explore the potential toxicity of EMBB and to identify potential side effects. Finally, further research could be done to explore the potential for using EMBB in drug delivery systems.